Cas no 83005-01-0 (Acetic acid, dichloro-, dodecyl ester)

Acetic acid, dichloro-, dodecyl ester structure
83005-01-0 structure
Product name:Acetic acid, dichloro-, dodecyl ester
CAS No:83005-01-0
MF:C14H26Cl2O2
MW:297.261043071747
CID:679714
PubChem ID:522797

Acetic acid, dichloro-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, dichloro-, dodecyl ester
    • dodecyl 2,2-dichloroacetate
    • DODECYL DICHLOROACETATE
    • Dodecyl dichloroacetate #
    • DTXSID80335069
    • XOWWGPRKFWEEDR-UHFFFAOYSA-N
    • Dichloroacetic acid, dodecyl ester
    • 83005-01-0
    • Inchi: InChI=1S/C14H26Cl2O2/c1-2-3-4-5-6-7-8-9-10-11-12-18-14(17)13(15)16/h13H,2-12H2,1H3
    • InChI Key: XOWWGPRKFWEEDR-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCOC(=O)C(Cl)Cl

Computed Properties

  • Exact Mass: 296.1309855g/mol
  • Monoisotopic Mass: 296.1309855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 13
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 26.3Ų

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